
Leonoside B: A Technical Overview of a
Phenylpropanoid Glycoside

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Leonoside B

Cat. No.: B166502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Leonoside B is a phenylpropanoid glycoside first isolated from Leonurus glaucescens. As a

member of this significant class of natural products, it holds potential for various biological

activities, although specific research on this compound remains limited. This technical guide

provides a comprehensive overview of the known chemical properties of Leonoside B, a

detailed protocol for its isolation, and a discussion of potential, yet unverified, biological

activities and signaling pathways based on related compounds from the Leonurus genus. This

document aims to serve as a foundational resource for researchers interested in exploring the

therapeutic potential of Leonoside B.

Chemical Properties
Leonoside B is classified as an oligosaccharide.[1] Its chemical identity is well-defined, with

key properties summarized in the table below. Notably, there are multiple CAS numbers

associated with this compound, with 135010-56-9 being the currently accepted identifier.
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Property Value Source

CAS Number 135010-56-9 [2]

Deprecated CAS Number 140147-67-7 [3]

Molecular Formula C36H48O19 [2][3]

Molecular Weight 784.76 g/mol

IUPAC Name

[4-[4,5-dihydroxy-6-methyl-3-

(3,4,5-trihydroxyoxan-2-

yl)oxyoxan-2-yl]oxy-5-hydroxy-

6-[2-(3-hydroxy-4-

methoxyphenyl)ethoxy]-2-

(hydroxymethyl)oxan-3-yl]

(E)-3-(4-hydroxy-3-

methoxyphenyl)prop-2-enoate

Synonyms

beta-(3-Hydroxy, 4-

methoxyphenyl)-ethyl-O-alpha-

L-arabinopyranosyl-(1-2)-

alpha-L-rhamnopyranosyl-(1-

3)-4-O-feruloyl-beta-D-

glycopyranoside, Stachyoside

C/D (possible)

Solubility

Estimated water solubility: 1.71

g/L to 11.65 mg/L at 25°C.

Soluble in DMSO and dimethyl

formamide.

Storage Solid form: -20°C

Experimental Protocols: Isolation of Leonoside B
The following protocol is based on the original isolation of Leonoside B from the aerial parts of

Leonurus glaucescens as described by Caliş et al. (1992).

2.1. Plant Material and Extraction
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Obtain dried and powdered aerial parts of Leonurus glaucescens.

Extract the plant material with methanol (MeOH) at room temperature.

Concentrate the methanolic extract under reduced pressure to yield a crude extract.

2.2. Solvent Partitioning

Suspend the crude extract in water.

Successively partition the aqueous suspension with solvents of increasing polarity, such as

n-hexane, chloroform (CHCl3), and n-butanol (n-BuOH).

Leonoside B, being a polar glycoside, is expected to be enriched in the n-BuOH fraction.

2.3. Chromatographic Purification

Subject the n-BuOH fraction to column chromatography on a silica gel column.

Elute the column with a gradient of increasing polarity, typically a mixture of CHCl3, MeOH,

and water.

Monitor the fractions using thin-layer chromatography (TLC) and combine fractions

containing similar compounds.

Further purify the fractions containing Leonoside B using repeated column chromatography

on silica gel and potentially Sephadex LH-20 columns.

Final purification can be achieved using preparative high-performance liquid chromatography

(HPLC).

2.4. Structure Elucidation

The structure of the isolated Leonoside B is confirmed using spectroscopic methods,

including ¹H-NMR, ¹³C-NMR, and FAB-MS.
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Figure 1: Isolation workflow for Leonoside B.

Biological Activity and Signaling Pathways
(Prospective)
To date, there are no specific studies published on the biological activities of Leonoside B or

the signaling pathways it may modulate. However, based on the known activities of other

phenylpropanoid glycosides and extracts from the Leonurus genus, several potential areas of

investigation can be proposed.

3.1. Potential Biological Activities Compounds from the Leonurus genus have been reported to

possess a range of pharmacological effects, including:

Antioxidant Activity: Many phenylpropanoid glycosides are potent antioxidants.

Anti-inflammatory Effects: Extracts from Leonurus species have demonstrated anti-

inflammatory properties.

Cardiovascular Protection: Some compounds from this genus are known to have

cardioprotective effects.

Neuroprotection: Neuroprotective activities have also been reported for constituents of

Leonurus.

3.2. Potential Signaling Pathways Given the activities of structurally related compounds,

Leonoside B could potentially modulate key cellular signaling pathways involved in

inflammation and cellular protection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. reserchjet.academiascience.org [reserchjet.academiascience.org]

3. Phytochemical Profile and Biological Activities of Crude and Purified Leonurus cardiaca
Extracts - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Leonoside B: A Technical Overview of a
Phenylpropanoid Glycoside]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166502#leonoside-b-cas-number-and-chemical-
properties]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b166502?utm_src=pdf-body-img
https://www.benchchem.com/product/b166502?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1420-3049/30/2/419
https://reserchjet.academiascience.org/index.php/rjai/article/download/887/804/1665
https://pmc.ncbi.nlm.nih.gov/articles/PMC7911824/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7911824/
https://www.benchchem.com/product/b166502#leonoside-b-cas-number-and-chemical-properties
https://www.benchchem.com/product/b166502#leonoside-b-cas-number-and-chemical-properties
https://www.benchchem.com/product/b166502#leonoside-b-cas-number-and-chemical-properties
https://www.benchchem.com/product/b166502#leonoside-b-cas-number-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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